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Compound of Interest

Compound Name: Alectinib-d6

Cat. No.: B15142617

Disclaimer: This guide is intended for researchers, scientists, and drug development
professionals. The following safety and handling guidelines are based on available data for
Alectinib. While Alectinib-d6 is a deuterated form of Alectinib and is expected to have very
similar properties, specific safety data for Alectinib-d6 is not readily available. Therefore, it is
crucial to handle Alectinib-d6 with the same precautions as Alectinib and to consult the
specific material safety data sheet (MSDS) provided by the supplier.

Introduction

Alectinib is a potent and highly selective second-generation anaplastic lymphoma kinase (ALK)
inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1][2][3] Alectinib-d6 is a
deuterated analog of Alectinib, often used as an internal standard in pharmacokinetic studies or
as a tool for metabolic profiling. The incorporation of deuterium atoms can alter the metabolic
fate of the molecule, but it is not expected to significantly change its fundamental chemical
reactivity or pharmacological and toxicological properties. Therefore, the handling procedures
for Alectinib-d6 should mirror those for Alectinib.

This guide provides a comprehensive overview of the safety and handling guidelines for
Alectinib-d6, based on the available information for Alectinib.

Hazard Identification and Classification

Alectinib is classified as a hazardous substance. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact.[4]
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Table 1: Hazard Identification for Alectinib

Hazard Class Category Hazard Statement
Acute Oral Toxicity 4 Harmful if swallowed.[4]
Acute Dermal Toxicity 4 Harmful in contact with skin.[4]
Acute Inhalation Toxicity 4 Harmful if inhaled.[4]
Skin Corrosion/Irritation 2 Causes skin irritation.[4][5]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation 2
[41[5]
o Suspected of causing genetic
Germ Cell Mutagenicity 2
defects.[6]
] o Suspected of damaging fertility
Reproductive Toxicity 2 )
or the unborn child.[6]
Specific Target Organ Toxicity 3 May cause respiratory
(Single Exposure) irritation.[7]
N o May cause damage to organs
Specific Target Organ Toxicity
2 through prolonged or repeated

(Repeated Exposure)

exposure.[6]

Data extrapolated from Alectinib MSDS.[4][6][7]

Experimental Protocols for Safe Handling

3.1. Personal Protective Equipment (PPE)

When handling Alectinib-d6, appropriate personal protective equipment must be worn at all

times. This includes:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected

before use and changed immediately if contaminated.[8]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[3]
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o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes and dust.[8]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.[7]

3.2. Engineering Controls

Alectinib-d6 should be handled in a well-ventilated area. A chemical fume hood is
recommended for all weighing and dissolution procedures to minimize inhalation exposure.

3.3. Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

o Store Alectinib-d6 in a tightly sealed, labeled container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[4] Some suppliers
recommend storing the material in a freezer to maintain product quality.[4]

o Access to the storage area should be restricted to authorized personnel.
3.4. Weighing and Dissolution

o Perform all weighing and transfer operations within a chemical fume hood to contain any
dust.

e Use a dedicated, clean spatula and weighing vessel.

» To dissolve the compound, add the solvent slowly to the Alectinib-d6 powder to avoid
splashing.

e Ensure the container is securely capped before vortexing or sonicating to aid dissolution.
3.5. Spill and Waste Disposal

 In case of a spill, evacuate the area and prevent the spread of the material.
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o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.[4]

» For large spills, follow institutional emergency procedures.

« All waste contaminated with Alectinib-d6 should be disposed of as hazardous chemical
waste in accordance with local, state, and federal regulations. Do not allow the product to
enter the sewage system.[6]

3.6. First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[7]

Visualizations
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Caption: Workflow for the Safe Handling of Alectinib-d6.
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Caption: Simplified ALK Signaling Pathway Inhibition by Alectinib.

Conclusion

While specific safety and handling data for Alectinib-d6 are limited, a conservative approach
dictates that it should be handled with the same precautions as its non-deuterated counterpart,
Alectinib. By adhering to the guidelines outlined in this document, researchers can minimize
their risk of exposure and ensure a safe laboratory environment. It is imperative to always
consult the most current MSDS provided by the supplier and to follow all institutional and

regulatory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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